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Compound of Interest

Compound Name: 2-Methoxy-4-nitrophenol

Cat. No.: B027342

An In-depth Technical Guide to the Safe Handling of 2-Methoxy-4-nitrophenol

Introduction

2-Methoxy-4-nitrophenol, also known as 4-nitroguaiacol, is a chemical compound utilized in
various research and development applications, including as an intermediate in the synthesis
of more complex molecules.[1] Its aromatic, nitro, and hydroxy! functional groups confer
specific reactivity, which also necessitates a thorough understanding of its potential hazards.
This guide provides a comprehensive overview of the safety protocols, handling procedures,
and emergency responses required when working with this compound, tailored for
professionals in research and drug development.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 2-Methoxy-4-nitrophenol is
foundational to its safe handling and storage. These properties dictate its behavior under
various laboratory conditions and inform risk assessments.
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Property

Value

Chemical Name

2-Methoxy-4-nitrophenol

Synonyms

4-Nitroguaiacol, Phenol, 2-methoxy-4-nitro-[1]

CAS Number

3251-56-7[1][2]

Molecular Formula

C7H7NO4[1][2]

Molecular Weight 169.13 g/mol [1]

Appearance Yellow powder / solid[2][3]

Melting Point 99-104 °C[2]

Boiling Point 335.2 °C at 760 mmHg[2][3]

Flash Point 156.5 °C[2][3]

Density 1.4 + 0.1 g/cm3[3]

Solubility Insoluble in water.[2][3] Soluble in Chloroform

(Slightly), Ethyl Acetate (Slightly).[2]

Storage Conditions

Refrigerator[2][3]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Methoxy-4-nitrophenol is classified as an irritant.[1] The specific hazard

classifications are detailed below.

GHS Hazard Classification
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Hazard Class Category Pictogram Signal Word
Skin Corrosion / L, ]
o 2 lalt text Warning[1]
[rritation
Serious Eye Damage / E, _
lalt text Warning[1]

Eye Irritation

Specific Target Organ )
L ) 3 (Respiratory tract E, ]
Toxicity (Single S aalt text Warning[1]
irritation)
Exposure)

Hazard and Precautionary Statements

The following H- and P-statements summarize the risks and the necessary precautions.
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Type Code Statement

Hazard H315 Causes skin irritation.[1][3]
Causes serious eye irritation.

H319
[1][3]
May cause respirato

H335 Y P i

irritation.[1][3]

Precautionary (Prevention)

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr
ay.[3][4][5]

Wash skin thoroughly after

P264 _

handling.[3][4]

Use only outdoors or in a well-
P271 _

ventilated area.[3][4]

Wear protective
P280 gloves/protective clothing/eye

protection/face protection.[3][4]

Precautionary (Response)

P302+P352

IF ON SKIN: Wash with plenty
of water/soap.[3][4]

P304+P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.[3][4]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[3][4]

P319

Get medical help if you feel

unwell.[3]

P332+P317

If skin irritation occurs: Get

medical help.[3]
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Take off contaminated clothing

P362+P364 )
and wash it before reuse.[3][4]
Store in a well-ventilated
Precautionary (Storage) P403+P233 place. Keep container tightly
closed.[3][4]
P405 Store locked up.[3][4]
Dispose of contents/container
Precautionary (Disposal) P501 to an approved waste disposal

plant.[3][4]

Experimental Protocols & Methodologies

While specific, detailed toxicological experimental protocols for 2-Methoxy-4-nitrophenol are
not publicly available in the cited safety documents, a standard chemical risk assessment

follows a clear logical workflow. This process is essential for ensuring that all potential hazards

are identified and mitigated before any experimental work begins.
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Risk Assessment Phase Control Implementation Phase

Gather Information Identify Hazards Assess Exposure Routes Cl ize Risk \ Define Controls Controls Administrative Controls Select PPE Review & Update
(SDS, Literature) (rritation, Toxicity) (Inhalation, Dermal) (Likelihood & Severity) ) k (Fume Hood) (SOPs, Training) (Gloves, Goggles) Protocol

1. Preparation
- Review SDS
- Don appropriate PPE

i

2. Weighing
- Use fume hood or ventilated enclosure
- Minimize dust generation

'

3. Transfer/Reaction
- Keep containers closed
- Avoid contact with skin and eyes

'

4. Post-Handling
- Decontaminate surfaces
- Wash hands thoroughly

5. Storage
- Tightly closed container
- Cool, dry, well-ventilated area
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Emergency Event
(Spill or Exposure)

Major Spill?

No Inhalation
- Skin Contact: Eye Contact: Inhalation:
Evacuate Area Contain Spill in Lontact: =ye iontact. nhaiation:
Alert EHS (Absorbent material) Remove clothing =3 Rinse for 15 min ] Move to fresh air
Wash for 15 min | Seek medical attention ! Seek medical attention

i i |
| I :
Y ' .

Clean & Dispose

(Sealed container) Seek Medical Attention

!

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Methoxy-4-nitrophenol safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027342#2-methoxy-4-nitrophenol-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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